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C.I. Acid Red 91 C.I. Acid Red 91 Eosin b is an organic sodium salt which is the disodium salt of eosin b diphenol. It has a role as a fluorescent dye and a histological dye. It contains an eosin b(2-).
A red fluorescein dye used as a histologic stain. It may be cytotoxic, mutagenic, and inhibit certain mitochondrial functions.
Brand Name: Vulcanchem
CAS No.: 548-24-3
VCID: VC0213172
InChI: InChI=1S/C20H8Br2N2O9.2Na/c21-13-15(25)11(23(28)29)5-9-17(13)32-18-10(6-12(24(30)31)16(26)14(18)22)20(9)8-4-2-1-3-7(8)19(27)33-20;;/h1-6,25-26H;;/q;2*+1/p-2
SMILES: C1=CC=C2C(=C1)C(=O)OC23C4=CC(=C(C(=C4OC5=C(C(=C(C=C35)[N+](=O)[O-])[O-])Br)Br)[O-])[N+](=O)[O-].[Na+].[Na+]
Molecular Formula: C20H8Br2N2O9.2Na
Molecular Weight: 624.1 g/mol

C.I. Acid Red 91

CAS No.: 548-24-3

Reference Standards

VCID: VC0213172

Molecular Formula: C20H8Br2N2O9.2Na

Molecular Weight: 624.1 g/mol

C.I. Acid Red 91 - 548-24-3

CAS No. 548-24-3
Product Name C.I. Acid Red 91
Molecular Formula C20H8Br2N2O9.2Na
Molecular Weight 624.1 g/mol
IUPAC Name disodium;4',5'-dibromo-2',7'-dinitro-3-oxospiro[2-benzofuran-1,9'-xanthene]-3',6'-diolate
Standard InChI InChI=1S/C20H8Br2N2O9.2Na/c21-13-15(25)11(23(28)29)5-9-17(13)32-18-10(6-12(24(30)31)16(26)14(18)22)20(9)8-4-2-1-3-7(8)19(27)33-20;;/h1-6,25-26H;;/q;2*+1/p-2
Standard InChIKey QGAYMQGSQUXCQO-UHFFFAOYSA-L
SMILES C1=CC=C2C(=C1)C(=O)OC23C4=CC(=C(C(=C4OC5=C(C(=C(C=C35)[N+](=O)[O-])[O-])Br)Br)[O-])[N+](=O)[O-].[Na+].[Na+]
Canonical SMILES C1=CC=C2C(=C1)C(=O)OC23C4=CC(=C(C(=C4OC5=C(C(=C(C=C35)[N+](=O)[O-])[O-])Br)Br)[O-])[N+](=O)[O-].[Na+].[Na+]
Description Eosin b is an organic sodium salt which is the disodium salt of eosin b diphenol. It has a role as a fluorescent dye and a histological dye. It contains an eosin b(2-).
A red fluorescein dye used as a histologic stain. It may be cytotoxic, mutagenic, and inhibit certain mitochondrial functions.
Synonyms Bluish, Eosine
Bluish, Eosine I
D and C Red No. 27
D.C. Red No. 27
eosin B
Eosine B
Eosine Bluish
Eosine I Bluish
Eosine I Bluish, Dipotassium Salt
Phloxin B
Phloxine B
PubChem Compound 12961637
Last Modified Nov 11 2021
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